Cas no 118283-03-7 ((R)-tert-butyl 1-(benzylamino)-4-methyl-1-oxopentan-2-ylcarbamate)

(R)-tert-butyl 1-(benzylamino)-4-methyl-1-oxopentan-2-ylcarbamate Properties

Names and Identifiers

• (R)-tert-butyl 1-(benzylamino)-4-methyl-1-oxopentan-2-ylcarbamate
• tert-butyl N-[1-(benzylamino)-4-methyl-1-oxopentan-2-yl]carbamate
• MLS000071354
• DTXSID90349692
• CHEMBL1342354
• CCG-253645
• HMS2279E05
• 118283-03-7
• SMR000038139
• +Expand

• InChIKey： FZSASBVKQWKHKN-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H28N2O3/c1-13(2)11-15(20-17(22)23-18(3,4)5)16(21)19-12-14-9-7-6-8-10-14/h6-10,13,15H,11-12H2,1-5H3,(H,19,21)(H,20,22)
• SMILES： C(NC(=O)C(NC(=O)OC(C)(C)C)CC(C)C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 320.21014
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 320.20999276g/mol
• Heavy Atom Count: 23
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43